Cas no 955233-18-8 (2-ethyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbutanamide)

• Product Name: 2-ethyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbutanamide
• CAS No: 955233-18-8
• MF: C₁₈H₂₈N₂O₃S
• MW: 352.491523742676
• CID: 5971947
• PubChem ID: 16930994
• Update Time: 2025-06-14

2-ethyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbutanamide
• 2-ethyl-N-(2-propylsulfonyl-3,4-dihydro-1H-isoquinolin-7-yl)butanamide
• 2-ethyl-N-[2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]butanamide
• 955233-18-8
• F2391-1021
• 2-ethyl-N-(2-(propylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)butanamide
• AKOS024645672

• Inchi： 1S/C18H28N2O3S/c1-4-11-24(22,23)20-10-9-15-7-8-17(12-16(15)13-20)19-18(21)14(5-2)6-3/h7-8,12,14H,4-6,9-11,13H2,1-3H3,(H,19,21)
• InChI Key： QDAONBUPUWHCES-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN(S(CCC)(=O)=O)C2)(=O)C(CC)CC

Computed Properties

• Exact Mass: 352.18206393g/mol
• Monoisotopic Mass: 352.18206393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.9Ų

Additional information on 2-ethyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbutanamide

Research Brief on 2-ethyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbutanamide (CAS: 955233-18-8)

In recent years, the compound 2-ethyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbutanamide (CAS: 955233-18-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. The presence of both sulfonyl and tetrahydroisoquinoline moieties in its structure suggests a promising pharmacological profile, which has spurred a series of studies aimed at elucidating its mechanism of action and optimizing its therapeutic efficacy.

Recent studies have focused on the synthesis and characterization of 2-ethyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbutanamide, with particular emphasis on its pharmacokinetic and pharmacodynamic properties. One of the key findings from these studies is the compound's ability to modulate specific neurotransmitter systems, which may underlie its potential utility in treating conditions such as anxiety and depression. Additionally, its anti-inflammatory properties have been explored in preclinical models, revealing a capacity to inhibit pro-inflammatory cytokines and reduce oxidative stress, thereby positioning it as a candidate for further development in autoimmune and neurodegenerative diseases.

The molecular target of 2-ethyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbutanamide has been a subject of intense investigation. Preliminary data suggest that the compound interacts with G-protein-coupled receptors (GPCRs) and ion channels, although the exact binding sites and downstream signaling pathways remain to be fully elucidated. Advanced techniques such as X-ray crystallography and molecular docking simulations have been employed to gain insights into the structural determinants of its activity, with the aim of guiding the design of more potent and selective analogs.

In terms of clinical potential, early-phase trials have demonstrated a favorable safety profile for 2-ethyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbutanamide, with no significant adverse effects reported in animal models. However, challenges related to its bioavailability and metabolic stability have been identified, prompting efforts to optimize its formulation and delivery. Researchers are exploring various strategies, including prodrug approaches and nanoparticle-based delivery systems, to enhance its therapeutic index and ensure sustained release at target sites.

Looking ahead, the continued exploration of 2-ethyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbutanamide holds promise for addressing unmet medical needs in CNS and inflammatory disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation from bench to bedside, with the ultimate goal of delivering a novel therapeutic option to patients. Future research directions may include large-scale clinical trials, mechanistic studies to uncover additional targets, and the development of combination therapies to maximize its therapeutic potential.